Cas no 50636-01-6 (2,1,3-Benzoxadiazole, 5-chloro-6-methyl-)

• Product Name: 2,1,3-Benzoxadiazole, 5-chloro-6-methyl-
• CAS No: 50636-01-6
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 934044
• PubChem ID: 21827418
• Update Time: 2025-04-19

2,1,3-Benzoxadiazole, 5-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 5-chloro-6-methyl-
• 5-chloro-6-methylbenzo[c][1,2,5]oxadiazole
• 50636-01-6

• Inchi： 1S/C7H5ClN2O/c1-4-2-6-7(3-5(4)8)10-11-9-6/h2-3H,1H3
• InChI Key： OINOPGIEZMWIIH-UHFFFAOYSA-N
• SMILES： ClC1=CC2C(C=C1C)=NON=2

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles